Cas no 879343-54-1 (2-cyano-3-[1-(4-acetamidophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-N-(2-methoxyphenyl)prop-2-enamide)

• Product Name: 2-cyano-3-[1-(4-acetamidophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-N-(2-methoxyphenyl)prop-2-enamide
• CAS No: 879343-54-1
• MF: C₂₅H₂₄N₄O₃
• MW: 428.483065605164
• CID: 5767659
• PubChem ID: 16312761
• Update Time: 2025-07-24

2-cyano-3-[1-(4-acetamidophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-N-(2-methoxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-cyano-3-[1-(4-acetamidophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-N-(2-methoxyphenyl)prop-2-enamide
• 879343-54-1
• EN300-26608200
• Z44339529

• Inchi： 1S/C25H24N4O3/c1-16-13-19(17(2)29(16)22-11-9-21(10-12-22)27-18(3)30)14-20(15-26)25(31)28-23-7-5-6-8-24(23)32-4/h5-14H,1-4H3,(H,27,30)(H,28,31)/b20-14+
• InChI Key： PQFCUGJKAXPMMP-XSFVSMFZSA-N
• SMILES： O=C(/C(/C#N)=C/C1C=C(C)N(C2C=CC(=CC=2)NC(C)=O)C=1C)NC1C=CC=CC=1OC

Computed Properties

• Exact Mass: 428.18484064g/mol
• Monoisotopic Mass: 428.18484064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 96.2Ų

Additional information on 2-cyano-3-[1-(4-acetamidophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-N-(2-methoxyphenyl)prop-2-enamide

Comprehensive Overview of 2-cyano-3-[1-(4-acetamidophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-N-(2-methoxyphenyl)prop-2-enamide (CAS No. 879343-54-1)

2-cyano-3-[1-(4-acetamidophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-N-(2-methoxyphenyl)prop-2-enamide (CAS 879343-54-1) is a specialized organic compound with a complex molecular structure, featuring a cyano group, an acetamidophenyl moiety, and a methoxyphenyl substituent. This compound has garnered significant attention in pharmaceutical and materials science research due to its unique structural features and potential applications. Researchers are particularly interested in its role as a potential kinase inhibitor or fluorescence probe, making it a subject of ongoing studies in drug discovery and bioimaging.

The molecular architecture of 2-cyano-3-[1-(4-acetamidophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-N-(2-methoxyphenyl)prop-2-enamide combines multiple functional groups that contribute to its chemical reactivity and biological activity. The presence of the pyrrole ring and enamide functionality suggests potential interactions with biological targets, while the methoxy and cyano groups may influence its solubility and electronic properties. These characteristics make it a valuable scaffold for medicinal chemistry applications, particularly in the development of targeted therapies and diagnostic agents.

Recent studies have explored the potential of CAS 879343-54-1 in various applications, including as a photosensitizer in organic electronics or as a building block for more complex pharmaceutical compounds. Its structural similarity to known biologically active molecules has prompted investigations into its potential therapeutic effects, particularly in areas such as inflammation modulation and cellular signaling pathways. The compound's electron-withdrawing and electron-donating groups create an interesting electronic profile that may be useful in optoelectronic materials.

The synthesis of 2-cyano-3-[1-(4-acetamidophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-N-(2-methoxyphenyl)prop-2-enamide typically involves multi-step organic reactions, including condensation and cyclization processes. Researchers have developed various synthetic routes to optimize yield and purity, with particular attention to the stereochemistry of the final product. The compound's stability under different conditions has been studied to determine its suitability for various applications, with findings suggesting good stability in anhydrous environments and moderate pH ranges.

In the context of current research trends, 879343-54-1 aligns with several hot topics in chemical research, including small molecule drug discovery, molecular probes for biological imaging, and functional materials development. Its structural features make it a candidate for structure-activity relationship (SAR) studies, particularly in the search for novel therapeutic agents targeting specific disease pathways. The compound's potential applications in precision medicine and personalized therapeutics are areas of particular interest to contemporary researchers.

From a commercial perspective, 2-cyano-3-[1-(4-acetamidophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-N-(2-methoxyphenyl)prop-2-enamide is primarily available through specialty chemical suppliers catering to pharmaceutical research and academic laboratories. The market for such specialized compounds has grown significantly in recent years, driven by increased investment in drug discovery and biotechnology research. Quality control measures for this compound typically include HPLC analysis, mass spectrometry verification, and NMR characterization to ensure purity and correct structure.

Future research directions for CAS 879343-54-1 may include exploration of its photophysical properties for applications in organic electronics or sensing technologies, as well as further investigation of its potential biological activities. The compound's modular structure also makes it an interesting candidate for combinatorial chemistry approaches, where slight modifications could yield derivatives with enhanced or novel properties. As research into targeted molecular therapies continues to advance, compounds like 2-cyano-3-[1-(4-acetamidophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]-N-(2-methoxyphenyl)prop-2-enamide will likely play increasingly important roles in scientific discovery and therapeutic development.